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Efficacy Data Summary: First-Line Alectinib

ALEX Trial (Final OS Analysis [1]

Endpoint 2] Real-World Chinese Cohort (2022 Study [3])

Median PFS  34.8 months (vs. Crizotinib 10.9 2-year PFS rate: 81.1% (Median PFS not
months) [4] reached)

Median OS 81.1 months (vs. Crizotinib 54.2 Data not mature (Study reported 2-year TTF rate
months) [2] of 81.0%)

ORR 82.9% [4] 88.5%

(Overall)

ORR (CNS) Not explicitly stated 92.9% (in patients with measurable CNS

metastases)
Median DoR  42.3 months (vs. Crizotinib 11.1 Not reported

months) [2]

PFS: Progression-Free Survival; OS: Overall Survival; ORR: Objective Response Rate; CNS: Central

Nervous System; DoR: Duration of Response; TTF: Time-to-Treatment-Failure.
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Detailed Efficacy and Protocol Context

The data in the table is derived from specific study protocols and patient populations. Here is a deeper look

into the methodologies and key findings.

Pivotal Clinical Trial: The ALEX Study

The ALEX study (NCT02075840) was a global, randomized, open-label, Phase 3 trial that serves as the

cornerstone for Alectinib's first-line approval [4] [5].

e Experimental Protocol: Treatment-naive patients with advanced ALK-positive NSCLC were
randomized 1:1 to receive either Alectinib 600 mg twice daily or Crizotinib 250 mg twice daily until
disease progression, unacceptable toxicity, or withdrawal [2]. Tumor assessments, including CNS
imaging, were performed every 8 weeks per RECIST 1.1 criteria [4].

¢ Key Findings:

o Superior Systemic Efficacy: With a median treatment duration of 28.1 months for Alectinib
versus 10.8 months for Crizotinib, the trial demonstrated a profound improvement in PFS and
OS, as shown in the table above [1] [2].

o Robust CNS Protection: Alectinib significantly delayed CNS progression. In patients with
baseline CNS metastases, the median PFS was 27.7 months for Alectinib versus 7.4 months
for Crizotinib [4]. The final OS analysis showed a particularly strong benefit for patients with
CNS metastases who had received prior radiation (median OS: 92.0 months vs. 39.5 months)
[1] [2].

o Tolerability: Despite longer treatment exposure, the incidence of grade 3-5 adverse events
was similar between arms (Alectinib 57.9% vs. Crizotinib 57.6%). The most common AEs
leading to dose reduction with Alectinib were increased blood bilirubin, and it had a lower rate
of gastrointestinal side effects compared to Crizotinib [1] [6].

Validation from Real-World Evidence

Real-world studies complement clinical trial data by reflecting effectiveness in broader, more diverse patient

populations.

e 2022 Chinese Multicenter Study [3]:
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o Protocol: This study enrolled 110 Chinese patients with advanced ALK-positive NSCLC
receiving first-line Alectinib. Unlike the strict criteria of the ALEX trial, it included patients with
symptomatic or active CNS metastases and poorer performance status (26.4% had ECOG
=2) [3].

o Key Findings: The high ORR and CNS-ORR in this real-world setting confirm Alectinib's
potent efficacy in clinical practice. The study also identified that patients with shorter EML4-ALK
fusion variants, metastases in >3 organs, and less tumor shrinkage had poorer outcomes,
suggesting areas for more aggressive management [3].

Comparison with Sequential Therapy Approach

A key clinical question is whether starting with Crizotinib and switching to Alectinib upon progression

("sequential therapy") is as effective as using Alectinib first-line.

e 2024 Real-World Comparison [7]: A retrospective study of 311 patients compared first-line Alectinib
with sequential Crizotinib followed by Alectinib.

o Findings: The study found that first-line Alectinib was associated with a lower risk of CNS
progression than the sequential approach. However, after statistical balancing of patient
characteristics, the two strategies showed similar Real-World PFS and Overall Survival [7].

o Implication: This suggests that while upfront Alectinib provides better initial control of brain
metastases, the sequential approach remains a viable strategy, potentially due to the overall
potency of available ALK inhibitors post-progression.

Mechanism of Action and CNS Efficacy

Alectinib's superior performance, especially in the CNS, is rooted in its pharmacological properties. The

following diagram illustrates its key mechanistic advantages over first-generation inhibitors like Crizotinib.
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The therapeutic landscape for ALK-positive NSCLC continues to evolve with the emergence of next-
generation options like Lorlatinib and Brigatinib. The choice between upfront Alectinib, other second-
generation agents, or a sequential strategy should be individualized, considering factors like the presence of

baseline CNS metastases, specific ALK fusion variants, and patient preference.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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